2-methylsulfinyl-7H-purin-6-amine

• CAS No.: 90196-02-4
• Molecular Formula: C6H7N5OS
• Molecular Weight: 197.22 g/mol
• IUPAC Name: 2-methylsulfinyl-7H-purin-6-amine
• InChI: InChI=1S/C6H7N5OS/c1-13(12)6-10-4(7)3-5(11-6)9-2-8-3/h2H,1H3,(H3,7,8,9,10,11)
• InChI Key: LVPOXYMNBBHOIL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=NC(=C2C(=N1)N=CN2)N

Description

2-Methylsulfinyl-7H-purin-6-amine is a purine derivative characterized by a methylsulfinyl (-S(O)CH₃) substituent at the 2-position of the purine scaffold and an amine group at the 6-position. The compound’s 7H tautomer indicates that the hydrogen atom resides at the 7-position of the purine ring, distinguishing it from 9H tautomers (e.g., adenosine derivatives) .

Comparison with Similar Compounds

Key Observations:

• Reactivity : Azido and chloro substituents (Evidences 14, 16) introduce reactive handles for further chemical modifications, unlike the stable methylsulfinyl group.

Tautomeric and Positional Isomers

The 7H-purin-6-amine scaffold exists in tautomeric forms, and substitution at adjacent positions (e.g., 7 vs. 9) alters biological activity:

Compound Name	Substituent Position	Key Differences	References
7-Methyl-7H-purin-6-amine	Methyl at 7-position	Stabilizes 7H tautomer; used in DNA repair studies (e.g., recognition of alkylated bases).
9-Benzyl-2-chloro-9H-purin-6-amine	Benzyl at 9-position	9H tautomer may exhibit distinct pharmacokinetics due to altered ring conformation.

Key Observations:

• Tautomer Stability : The 7H tautomer (as in the target compound) may exhibit different base-pairing or enzyme-binding behavior compared to 9H analogs .

Research Frontiers and Challenges

• Synthetic Accessibility : The methylsulfinyl group’s introduction may require specialized oxidation steps from sulfanyl precursors (e.g., using peroxide reagents) .
• Toxicity Profiles : Safety data for related compounds (Evidences 4, 15) highlight the need for rigorous toxicity studies, particularly for reactive substituents like azides or chlorides .
• Computational Modeling : Molecular docking studies could predict how sulfinyl groups interact with biological targets compared to sulfanyl or phenyl analogs .